First enantioselective organocatalytic allylation of simple aldimines with allyltrichlorosilane†

Chemical Communications Pub Date: 2006-09-26 DOI: 10.1039/B611823B

Abstract

A new organocatalytic system, novel chiral bisformamide 3 and in situ generated L-proline-derived allylsilane reagent 14′, which converts different aldimines to homoallylic amines in good to high yields (up to 95%) and good enantioselectivities (up to 85% ee) has been described.

Graphical abstract: First enantioselective organocatalytic allylation of simple aldimines with allyltrichlorosilane
First enantioselective organocatalytic allylation of simple aldimines with allyltrichlorosilane†
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